5-[(E)-2-[(2S,3R,4S)-3-ethenyl-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-4-yl]ethenyl]-1-(2-hydroxyethyl)pyridin-1-ium-3-carboxylate

• Molecular Formula: C25H31NO12
• Molecular Weight: 537.5 g/mol
• IUPAC Name: 5-[(E)-2-[(2S,3R,4S)-3-ethenyl-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-4-yl]ethenyl]-1-(2-hydroxyethyl)pyridin-1-ium-3-carboxylate
• InChI: InChI=1S/C25H31NO12/c1-3-15-16(5-4-13-8-14(22(32)33)10-26(9-13)6-7-27)17(23(34)35-2)12-36-24(15)38-25-21(31)20(30)19(29)18(11-28)37-25/h3-5,8-10,12,15-16,18-21,24-25,27-31H,1,6-7,11H2,2H3/b5-4+/t15-,16+,18-,19-,20+,21-,24+,25+/m1/s1
• InChI Key: FPYKDTSNMCSLIB-ZHDNQQBJSA-N
• Isomeric SMILES: COC(=O)C1=CO[C@H]([C@@H]([C@@H]1/C=C/C2=CC(=C[N+](=C2)CCO)C(=O)[O-])C=C)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O
• Canonical SMILES: COC(=O)C1=COC(C(C1C=CC2=CC(=C[N+](=C2)CCO)C(=O)[O-])C=C)OC3C(C(C(C(O3)CO)O)O)O
• synonyms: lonijaposide B

Description

5-[(E)-2-[(2S,3R,4S)-3-ethenyl-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-4-yl]ethenyl]-1-(2-hydroxyethyl)pyridin-1-ium-3-carboxylate is a natural product found in Lonicera japonica with data available.

Scientific Research Applications

Absolute Configuration and Molecular Structure

• Absolute Configuration: The absolute configuration of a similar compound, strictosidinic acid, which shares structural features with the compound , was determined using its sodium chloride trihydrate form. This study highlighted the significance of intermolecular hydrogen bonds and the solid-state conformation of the molecule (Castro et al., 2012).

Synthesis and Chemical Reactions

• Synthesis Techniques: Research has explored various synthesis techniques for related compounds. For instance, the synthesis of sugar imine molecules utilizing D-glucose and click chemistry reaction mechanisms illustrates complex synthetic pathways that could be relevant for the compound (Majed Jari Mohammed et al., 2020).
• Molecular Rearrangements: Studies on similar pyran derivatives have shown that they can undergo rearrangements in the presence of N-nucleophiles, leading to the formation of various heterocyclic compounds. This provides insights into the reactivity and potential transformations of the compound (Strah et al., 1996).

Applications in Medicinal Chemistry

• Enzyme Inhibition: Some derivatives of 2H-pyran compounds have been found to have inhibitory activity against specific enzymes, such as 3-hydroxy-3-methylglutaryl-coenzyme A reductase, a key enzyme in cholesterogenesis. This suggests potential medicinal applications of similar structures (Prugh et al., 1990).

Crystallographic Studies

• X-ray Crystallography: The use of X-ray crystallography in determining the structure of related compounds, such as 1-benzyl-3-phenyl-1H-pyrazole-5-carboxylate derivatives with a carbohydrate moiety, highlights the importance of this technique in elucidating the detailed molecular structure of complex organic compounds (Lian et al., 2011).